5-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]-N-(3-pyridinylmethyl)-2-pyridinamine

• IUPAC Name: 5-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]-N-(pyridin-3-ylmethyl)pyridin-2-amine
• InChI: InChI=1S/C15H15N5O2/c1-21-10-14-19-15(22-20-14)12-4-5-13(18-9-12)17-8-11-3-2-6-16-7-11/h2-7,9H,8,10H2,1H3,(H,17,18)
• InChI Key: UQGSGDDYVRFAES-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NOC(=N1)C2=CN=C(C=C2)NCC3=CN=CC=C3
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol

Description

The compound is an organic molecule that contains the 1,2,4-oxadiazole moiety, which is a heterocyclic compound containing an oxygen atom, two nitrogen atoms, and two carbon atoms in a five-membered ring. The methoxymethyl group attached to the oxadiazole ring and the pyridinylmethyl group attached to the nitrogen of the oxadiazole ring are common functional groups in organic chemistry.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, compounds with the 1,2,4-oxadiazole moiety can be synthesized through various methods. One common method involves the reaction of acylhydrazides with CS2 in an alcoholic alkaline solution.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The 1,2,4-oxadiazole ring is a planar, aromatic ring, which may contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The oxadiazole ring is generally stable and resistant to hydrolysis. The methoxymethyl and pyridinylmethyl groups could potentially undergo a variety of organic reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. It’s likely to be a solid under normal conditions.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. Compounds containing the 1,2,4-oxadiazole moiety are found in a variety of pharmaceuticals and may exhibit a range of biological activities.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety and handling information.

Future Directions

Compounds containing the 1,2,4-oxadiazole moiety are of interest in medicinal chemistry due to their wide range of biological activities. Future research could explore the potential biological activities of this compound.